N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide

• IUPAC Name: N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H14N2OS/c1-8-4-2-3-5-10(8)13-12(16)14-11(15)9-6-7-9/h2-5,9H,6-7H2,1H3,(H2,13,14,15,16)
• InChI Key: YYINXHGVVLZBLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC(=O)C2CC2
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It may also induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
Studies have shown that N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide has anti-inflammatory and anti-cancer effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in various types of cancer, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide in lab experiments is its high yield during synthesis, making it a cost-effective option for large-scale studies. However, one limitation is its potential toxicity, which may require careful handling and disposal procedures.

Future Directions

There are several potential future directions for research related to N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide. One area of interest is its potential use as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential use as a pesticide, as studies have shown that it has insecticidal activity against several insect species. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in material science.

Synthesis Methods

The synthesis of N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide involves the reaction of 2-methylphenyl isothiocyanate with cyclopropanecarboxylic acid. The reaction is carried out in the presence of a catalyst, and the resulting product is purified through column chromatography. The yield of the product is typically high, making this method a viable option for large-scale synthesis.

Scientific Research Applications

N-[(2-methylphenyl)carbamothioyl]cyclopropanecarboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory and anti-cancer agent. In agriculture, it has been investigated for its potential use as a pesticide. In material science, it has been studied for its ability to form stable complexes with metal ions.